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Compound of Interest

Compound Name: 3-Cyclohexen-1-ol

Cat. No.: B1583433 Get Quote

An In-depth Technical Guide to 3-Cyclohexen-1-ol

Introduction
3-Cyclohexen-1-ol is a versatile unsaturated cyclic alcohol that serves as a crucial building

block and intermediate in various fields of chemical synthesis.[1] Its bifunctional nature,

containing both a hydroxyl group and a carbon-carbon double bond within a cyclohexene ring,

allows for a wide range of chemical transformations.[1] This guide provides a comprehensive

overview of its chemical structure, properties, synthesis, and applications, with a particular

focus on its relevance to researchers, scientists, and professionals in drug development.

Chemical Structure and Identification
3-Cyclohexen-1-ol is characterized by a six-membered carbon ring containing one double

bond and a hydroxyl group. The positioning of these functional groups makes it a reactive and

valuable intermediate in organic synthesis.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1583433?utm_src=pdf-interest
https://www.benchchem.com/product/b1583433?utm_src=pdf-body
https://www.benchchem.com/product/b1583433?utm_src=pdf-body
https://www.bocsci.com/product/3-cyclohexen-1-ol-cas-822-66-2-98975.html
https://www.bocsci.com/product/3-cyclohexen-1-ol-cas-822-66-2-98975.html
https://www.benchchem.com/product/b1583433?utm_src=pdf-body
https://www.bocsci.com/product/3-cyclohexen-1-ol-cas-822-66-2-98975.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Structure of 3-Cyclohexen-1-ol
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Caption: Chemical structure of 3-Cyclohexen-1-ol.

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name cyclohex-3-en-1-ol[1]

Synonyms
Cyclohex-3-enol, 3-Cyclohexenol, 4-

Hydroxycyclohexene[2][3]

Molecular Formula C₆H₁₀O[2][4]

Molecular Weight 98.14 g/mol [2][4]

CAS Registry Number 822-66-2[2][4]

InChI Key ABZZOPIABWYXSN-UHFFFAOYSA-N[1][2]

| SMILES | C1CC(CC=C1)O[1] |

Physicochemical and Spectroscopic Properties
3-Cyclohexen-1-ol is a colorless to pale yellow liquid with a mild odor.[1] It exhibits moderate

solubility in water and is miscible with many common organic solvents.[1]

Table 2: Physicochemical Properties

Property Value Unit

Appearance
Colorless to pale yellow
liquid[1]

-

Boiling Point 164.5[1] °C at 760 mmHg

Density 1.014[1] g/cm³

Flash Point 53.40 (est.) °C

logP (o/w) 1.087 (est.)[3] -

Vapor Pressure 0.662 (est.) mmHg @ 25 °C

| Water Solubility | 23,370 (est.) | mg/L @ 25 °C |

Table 3: Spectroscopic Data
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Technique Key Features

¹H NMR

Signals for vinylic protons (~5.6-6.0 ppm),
the proton on the carbon bearing the
hydroxyl group, allylic protons (~1.8-2.2
ppm), and other ring protons (~1.2-1.6
ppm) are expected.[5]

IR Spectroscopy

Shows characteristic absorption bands for O-H

stretching (broad, ~3300 cm⁻¹) and C=C

stretching (~1650 cm⁻¹).[1]

| Mass Spectrometry | The molecular ion peak (M+) would be observed at m/z = 98,

corresponding to the molecular weight.[4] |

Synthesis and Reactivity
Due to the presence of both an alcohol and an alkene functional group, 3-Cyclohexen-1-ol is a

versatile intermediate in organic synthesis.[1]

Reactivity Overview:

Oxidation: Can be oxidized to produce 3-cyclohexen-1-one, a precursor for vitamins and

steroids.[1][6]

Reduction/Hydrogenation: The double bond can be hydrogenated to form cyclohexanol.[1]

Substitution: The hydroxyl group can be substituted.[1]

Addition Reactions: The double bond can undergo various addition reactions.[1]

Esterification: The allylic alcohol structure allows for easy esterification to synthesize various

derivatives.[1]

Diels-Alder Reactions: It is frequently utilized in Diels-Alder reactions.[1]
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Generalized Synthesis and Purification Workflow

Starting Materials
(e.g., 1,3-Butadiene, Acrolein)

Reaction
(e.g., Diels-Alder Cycloaddition,

Reduction)

Aqueous Work-up
(Quenching, Extraction)

Drying of Organic Layer
(e.g., with Na₂SO₄)

Purification
(e.g., Distillation, Chromatography)

Characterization
(NMR, IR, MS)

Pure 3-Cyclohexen-1-ol

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis and purification of 3-Cyclohexen-1-ol.

Experimental Protocol: Synthesis via Diels-Alder Reaction and Reduction (Illustrative)
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This protocol describes a common synthetic route to 3-cyclohexen-1-ol, starting with a Diels-

Alder reaction between 1,3-butadiene and acrolein to form 3-cyclohexene-1-carboxaldehyde,

followed by reduction.

Diels-Alder Reaction:

In a pressure vessel, combine equimolar amounts of 1,3-butadiene and acrolein. A Lewis

acid catalyst (e.g., ZnCl₂) may be added to improve reaction rate and selectivity.

Seal the vessel and heat at a specified temperature (e.g., 100-150 °C) for several hours.

Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas

Chromatography (GC).

After completion, cool the vessel to room temperature and carefully vent any excess

pressure.

The crude product, 3-cyclohexene-1-carboxaldehyde, is obtained.

Reduction of the Aldehyde:

Dissolve the crude 3-cyclohexene-1-carboxaldehyde in a suitable solvent (e.g., methanol

or ethanol) in a round-bottom flask.

Cool the solution in an ice bath.

Slowly add a reducing agent, such as sodium borohydride (NaBH₄), in portions while

stirring.

Allow the reaction to stir for a specified time (e.g., 1-2 hours) at room temperature.

Monitor the disappearance of the aldehyde by TLC.

Work-up and Purification:

Quench the reaction by slowly adding a dilute acid (e.g., 1M HCl) until the effervescence

ceases.
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Extract the aqueous mixture with an organic solvent (e.g., diethyl ether or ethyl acetate)

multiple times.

Combine the organic layers and wash with brine.

Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

Filter off the drying agent and remove the solvent under reduced pressure using a rotary

evaporator.

Purify the resulting crude oil by fractional distillation or column chromatography to yield

pure 3-cyclohexen-1-ol.

Characterization:

Confirm the identity and purity of the final product using spectroscopic methods such as ¹H

NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry.

Applications in Research and Industry
The dual reactivity of 3-Cyclohexen-1-ol makes it a valuable compound across several

industries.[1]
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Applications of 3-Cyclohexen-1-ol

3-Cyclohexen-1-ol

Pharmaceuticals &
Biochemical Research

Fragrance &
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Bioactive Molecules
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Drug Intermediates
(Analgesics, Anti-inflammatories)

Aroma Compounds
(Cyclohexenyl esters)

Flavor Enhancer
(Fruity, Herbal notes)

Key Intermediate
(e.g., for 3-cyclohexen-1-one) Polymer & Material Research
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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